Cas no 2228539-84-0 (2-{2-(methoxymethyl)-1,3-thiazol-4-yloxy}acetic acid)

• Product Name: 2-{2-(methoxymethyl)-1,3-thiazol-4-yloxy}acetic acid
• CAS No: 2228539-84-0
• MF: C₇H₉NO₄S
• MW: 203.215660810471
• CID: 6541431
• PubChem ID: 165704983
• Update Time: 2025-07-18

2-{2-(methoxymethyl)-1,3-thiazol-4-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(methoxymethyl)-1,3-thiazol-4-yloxy}acetic acid
• 2228539-84-0
• EN300-1759094
• 2-{[2-(methoxymethyl)-1,3-thiazol-4-yl]oxy}acetic acid

• Inchi： 1S/C7H9NO4S/c1-11-2-6-8-5(4-13-6)12-3-7(9)10/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： ABIGHLOORQMPBH-UHFFFAOYSA-N
• SMILES： S1C=C(N=C1COC)OCC(=O)O

Computed Properties

• Exact Mass: 203.02522894g/mol
• Monoisotopic Mass: 203.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.9Ų

Additional information on 2-{2-(methoxymethyl)-1,3-thiazol-4-yloxy}acetic acid

Recent Advances in the Study of 2-{2-(Methoxymethyl)-1,3-thiazol-4-yloxy}acetic Acid (CAS: 2228539-84-0)

The compound 2-{2-(methoxymethyl)-1,3-thiazol-4-yloxy}acetic acid (CAS: 2228539-84-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the synthesis and optimization of 2-{2-(methoxymethyl)-1,3-thiazol-4-yloxy}acetic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological studies.

In terms of biological activity, preliminary studies suggest that 2-{2-(methoxymethyl)-1,3-thiazol-4-yloxy}acetic acid exhibits potent anti-inflammatory and antimicrobial properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Additionally, the compound has shown efficacy against a range of bacterial and fungal pathogens, highlighting its potential as a broad-spectrum antimicrobial agent. These findings are particularly relevant in the context of increasing antibiotic resistance.

Further research has explored the molecular mechanisms underlying the compound's biological effects. Computational modeling and molecular docking studies have identified potential binding sites and interactions with target proteins, providing a mechanistic basis for its activity. These insights are invaluable for the rational design of derivatives with enhanced potency and selectivity. Moreover, in vivo studies in animal models have begun to validate the compound's therapeutic potential, with promising results in reducing inflammation and infection.

Despite these advancements, challenges remain in the development of 2-{2-(methoxymethyl)-1,3-thiazol-4-yloxy}acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, the recent research on 2-{2-(methoxymethyl)-1,3-thiazol-4-yloxy}acetic acid (CAS: 2228539-84-0) underscores its promise as a versatile bioactive molecule. The compound's unique properties and demonstrated biological activities make it a valuable subject for ongoing and future studies. As the field continues to evolve, this compound may pave the way for new therapeutic strategies in inflammation and infectious diseases.